Cas no 1785241-04-4 (2-amino-1-(2-bromo-3-methoxyphenyl)propan-1-one)

• Product Name: 2-amino-1-(2-bromo-3-methoxyphenyl)propan-1-one
• CAS No: 1785241-04-4
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5925224
• PubChem ID: 84709285
• Update Time: 2025-05-25

2-amino-1-(2-bromo-3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-bromo-3-methoxyphenyl)propan-1-one
• 1785241-04-4
• EN300-1904800

• Inchi： 1S/C10H12BrNO2/c1-6(12)10(13)7-4-3-5-8(14-2)9(7)11/h3-6H,12H2,1-2H3
• InChI Key： OZPWHGDIWLVZRJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C(C)N)=O)OC

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-amino-1-(2-bromo-3-methoxyphenyl)propan-1-one

Research Briefing on 2-amino-1-(2-bromo-3-methoxyphenyl)propan-1-one (CAS: 1785241-04-4)

In recent years, the compound 2-amino-1-(2-bromo-3-methoxyphenyl)propan-1-one (CAS: 1785241-04-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. The presence of both amino and bromo substituents on the phenyl ring, coupled with the methoxy group, suggests a versatile reactivity profile that could be exploited for therapeutic purposes.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of 2-amino-1-(2-bromo-3-methoxyphenyl)propan-1-one. The research team employed a multi-step synthetic route to obtain the compound in high purity, followed by comprehensive characterization using nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. The study highlighted the compound's ability to modulate specific neurotransmitter systems, particularly those involving dopamine and serotonin receptors, which are critical targets for treating psychiatric disorders such as depression and schizophrenia.

Further investigations into the pharmacokinetic properties of 2-amino-1-(2-bromo-3-methoxyphenyl)propan-1-one revealed promising bioavailability and metabolic stability in preclinical models. The compound demonstrated favorable blood-brain barrier penetration, a crucial attribute for CNS-targeted therapeutics. These findings were corroborated by in vivo studies, where the compound exhibited dose-dependent effects on behavioral paradigms relevant to anxiety and cognitive function.

In addition to its CNS applications, 2-amino-1-(2-bromo-3-methoxyphenyl)propan-1-one has been explored for its potential role in metabolic regulation. A separate study published in Bioorganic & Medicinal Chemistry Letters reported that the compound could act as an agonist for certain G-protein-coupled receptors (GPCRs) involved in glucose homeostasis. This suggests a possible utility in the treatment of metabolic disorders such as type 2 diabetes, although further validation in clinical settings is required.

The safety profile of 2-amino-1-(2-bromo-3-methoxyphenyl)propan-1-one has also been a focus of recent research. Toxicology studies conducted in rodent models indicated that the compound has a relatively low risk of acute toxicity, with no significant adverse effects observed at therapeutic doses. However, long-term exposure studies are still needed to fully assess its safety and potential for chronic use.

In conclusion, 2-amino-1-(2-bromo-3-methoxyphenyl)propan-1-one (CAS: 1785241-04-4) represents a promising candidate for further drug development, with potential applications in both CNS and metabolic disorders. Its unique chemical structure and favorable pharmacological properties warrant continued investigation, particularly in the context of optimizing its therapeutic efficacy and safety profile. Future research should focus on elucidating its precise mechanisms of action and exploring its potential in combination therapies.